Cas no 145824-12-0 (5-chloro-2-ethyl-1H-imidazole-4-carbaldehyde)

• Product Name: 5-chloro-2-ethyl-1H-imidazole-4-carbaldehyde
• CAS No: 145824-12-0
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 1076803
• PubChem ID: 10261358
• Update Time: 2025-04-20

5-chloro-2-ethyl-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-ethyl-1H-Imidazole-4-carboxaldehyde
• 2-Ethyl-5-chloro-1H-imidazole-4-carbaldehyde
• (4-Chloro-2-ethylphenyl)amine
• 1-Aethyl-2-amino-5-chlor-benzol
• 2-Ethyl-4-chlor-anilin
• 2-Ethyl-4-chloroaniline
• 4-Chlor-2-ethyl-anilin
• 4-chloro-2-ethyl-1H-imidazole-5-carbaldehyde
• 4-chloro-2-ethyl-1H-imidazole-5-carboxaldehyde
• 4-chloro-2-ethylimidazole-5-carbaldehyde
• 4-Chloro-2-ethyl-phenylamine
• AC1L1SHL
• ANILINE, 4-CHLORO-2-ETHYL-
• BRN 2802709
• STK498752
• SureCN3786384
• 5-chloro-2-ethyl-1H-imidazole-4-carbaldehyde
• AKOS006330115
• RCARQCCTRSJKNE-UHFFFAOYSA-N
• 145824-12-0
• SCHEMBL3027900
• CS-0446892
• DA-37569

• MDL： MFCD09258815
• Inchi： 1S/C6H7ClN2O/c1-2-5-8-4(3-10)6(7)9-5/h3H,2H2,1H3,(H,8,9)
• InChI Key： RCARQCCTRSJKNE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=C(CC)N1

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles